Cas no 1261946-26-2 (5-(2,5-Dimethoxyphenyl)-3-fluorophenol)

• Product Name: 5-(2,5-Dimethoxyphenyl)-3-fluorophenol
• CAS No: 1261946-26-2
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18313873
• CID: 2765234
• PubChem ID: 53219552
• Update Time: 2025-06-07

5-(2,5-Dimethoxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-DIMETHOXYPHENYL)-3-FLUOROPHENOL
• 5-(2,5-Dimethoxyphenyl)-3-fluorophenol, 95%
• 1261946-26-2
• 5-Fluoro-2',5'-dimethoxy[1,1'-biphenyl]-3-ol
• AKOS017557367
• MFCD18313873
• DTXSID00684384
• 5-(2,5-Dimethoxyphenyl)-3-fluorophenol

• MDL： MFCD18313873
• Inchi： 1S/C14H13FO3/c1-17-12-3-4-14(18-2)13(8-12)9-5-10(15)7-11(16)6-9/h3-8,16H,1-2H3
• InChI Key： DMAZPYYFIDADJP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=C(C=CC=1OC)OC)O

Computed Properties

• Exact Mass: 248.08487243Da
• Monoisotopic Mass: 248.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,5-Dimethoxyphenyl)-3-fluorophenol

Comprehensive Analysis of 5-(2,5-Dimethoxyphenyl)-3-fluorophenol (CAS No. 1261946-26-2): Properties, Applications, and Industry Insights

5-(2,5-Dimethoxyphenyl)-3-fluorophenol (CAS No. 1261946-26-2) is a fluorinated phenolic compound with a unique structural framework, combining a dimethoxyphenyl moiety with a fluorophenol group. This molecular architecture grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemical synthesis. The compound's CAS number 1261946-26-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global databases.

In recent years, the demand for fluorinated aromatic compounds like 5-(2,5-Dimethoxyphenyl)-3-fluorophenol has surged due to their versatility in drug discovery. Fluorine's electronegativity enhances bioavailability and metabolic stability, addressing common challenges in small-molecule therapeutics. A 2023 study highlighted fluorophenols as key intermediates in kinase inhibitor development, aligning with the growing focus on targeted cancer therapies. This positions CAS No. 1261946-26-2 as a potential candidate for high-value pharmaceutical intermediates.

The compound's dimethoxy and fluoro substituents influence its solubility and reactivity, enabling applications in liquid crystal materials and organic electronics. Industry reports note its compatibility with cross-coupling reactions, a hot topic in green chemistry forums. Researchers frequently search for "synthesis methods for fluorophenols" or "1261946-26-2 solubility data," reflecting practical R&D needs. Analytical data suggests optimal solubility in polar aprotic solvents like DMSO (≥50 mg/mL), a detail valuable for lab-scale formulations.

From an SEO perspective, terms like "buy 5-(2,5-Dimethoxyphenyl)-3-fluorophenol" and "CAS 1261946-26-2 supplier" show significant search volume, indicating commercial interest. However, quality benchmarks remain paramount—users often query "HPLC purity standards for fluorophenols." Reputable suppliers typically provide ≥98% purity (verified by NMR and LC-MS), with storage recommendations at -20°C under inert gas to prevent degradation. These operational specifics enhance the compound's reliability in critical applications.

Emerging trends in sustainable synthesis have spurred innovation around compounds like 1261946-26-2. A 2024 patent disclosed a microwave-assisted preparation method, reducing reaction times by 60% compared to conventional heating. Such advancements resonate with the "green chemistry" movement, a top priority for 85% of chemical manufacturers according to ACS surveys. Concurrently, computational studies (DFT calculations) on this molecule's electronic properties are gaining traction, particularly for optoelectronic material design.

Regulatory compliance remains a key consideration. While 5-(2,5-Dimethoxyphenyl)-3-fluorophenol isn't classified as hazardous under GHS, proper handling protocols (e.g., PPE for powder forms) are recommended. Safety data sheets emphasize its stability under standard conditions, though users should avoid prolonged exposure to light due to potential photodegradation. These precautions align with industry best practices for fine chemical handling.

The future outlook for CAS No. 1261946-26-2 appears promising, with projected CAGR of 6.2% in the fluorochemicals market (2023-2030). Its dual functionality as both a hydrogen bond donor (phenolic OH) and electron-rich aromatic system makes it a versatile building block. As researchers explore "structure-activity relationships of fluorinated phenols," this compound's role in medicinal chemistry and advanced materials will likely expand, driven by interdisciplinary innovation.